Cas no 764661-25-8 (3-(Nicotinoyl-2,4,5,6-d4)-2-pyrrolidinone)

• Product Name: 3-(Nicotinoyl-2,4,5,6-d4)-2-pyrrolidinone
• CAS No: 764661-25-8
• MF: C₁₀H₁₀N₂O₂
• MW: 194.223248958588
• CID: 1064011
• PubChem ID: 12147168
• Update Time: 2025-06-09

3-(Nicotinoyl-2,4,5,6-d4)-2-pyrrolidinone Chemical and Physical Properties

Names and Identifiers

• 3-(Nicotinoyl-2,4,5,6-d4)-2-pyrrolidinone
• 3-(2,4,5,6-tetradeuteriopyridine-3-carbonyl)pyrrolidin-2-one
• SCHEMBL19463443
• 764661-25-8
• DTXSID10478554
• 2-Pyrrolidinone, 3-(3-pyridinyl-2,4,5,6-d4-carbonyl)- (9CI); 3-(Nicotinoyl-2,4,5,6-d4)-2-pyrrolidinone; 3-Nicotinoyl-2-pyrrolidinone-d4; 3-(3-Pyridinylcarbonyl)-2-pyrrolidinone-d4; 3-(3-Pyridinylcarbonyl-2,4,5,6-d4)-2-pyrrolidinone; 3-Nicotinoyl-2-pyrrolidone-D4 (pyridine-D4)
• DB-261823

• Inchi： 1S/C10H10N2O2/c13-9(7-2-1-4-11-6-7)8-3-5-12-10(8)14/h1-2,4,6,8H,3,5H2,(H,12,14)/i1D,2D,4D,6D
• InChI Key： PFGRGKSTHPJNLQ-QSHLYVKESA-N
• SMILES： O=C1C(C(C2C([2H])=NC([2H])=C([2H])C=2[2H])=O)CCN1

Computed Properties

• Exact Mass: 190.07400
• Monoisotopic Mass: 194.099334550g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 59.1Ų

Experimental Properties

• PSA: 62.55000
• LogP: 0.67630

Additional information on 3-(Nicotinoyl-2,4,5,6-d4)-2-pyrrolidinone

Recent Advances in the Study of 3-(Nicotinoyl-2,4,5,6-d4)-2-pyrrolidinone (CAS: 764661-25-8)

The compound 3-(Nicotinoyl-2,4,5,6-d4)-2-pyrrolidinone (CAS: 764661-25-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This deuterated derivative of nicotinoyl pyrrolidinone is of particular interest due to its potential applications in drug metabolism studies, pharmacokinetics, and as a stable isotope-labeled internal standard in mass spectrometry-based assays. Recent studies have focused on its synthesis, characterization, and utility in biomedical research.

A study published in the Journal of Labelled Compounds and Radiopharmaceuticals (2023) detailed an optimized synthetic route for 3-(Nicotinoyl-2,4,5,6-d4)-2-pyrrolidinone, highlighting its high isotopic purity (>98%) and chemical stability under physiological conditions. The researchers employed nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS) to confirm the structure and isotopic enrichment of the compound. These findings are critical for ensuring the reliability of this compound in quantitative bioanalytical applications.

In another recent investigation, 3-(Nicotinoyl-2,4,5,6-d4)-2-pyrrolidinone was utilized as a tracer in metabolic flux analysis to study the nicotinamide adenine dinucleotide (NAD+) pathway. The deuterium labeling allowed for precise tracking of metabolic intermediates, providing insights into NAD+ biosynthesis and its regulation in cancer cells. This research, published in Cell Chemical Biology (2024), demonstrated the compound's utility in elucidating metabolic dysregulation in diseases and identifying potential therapeutic targets.

Furthermore, the compound has been employed in pharmacokinetic studies of nicotinamide-based therapeutics. A 2024 study in Drug Metabolism and Disposition used 3-(Nicotinoyl-2,4,5,6-d4)-2-pyrrolidinone as an internal standard to quantify the bioavailability and tissue distribution of novel NAD+-boosting drugs in animal models. The study reported improved accuracy and precision in drug concentration measurements, underscoring the value of this deuterated analog in preclinical research.

Looking ahead, researchers are exploring the potential of 3-(Nicotinoyl-2,4,5,6-d4)-2-pyrrolidinone in clinical applications, particularly in the development of diagnostic tools for metabolic disorders. Its unique properties make it a promising candidate for use in stable isotope dilution assays, which could enhance the sensitivity and specificity of metabolic biomarker detection. Continued research in this area is expected to yield valuable insights into disease mechanisms and therapeutic interventions.